2-(3,5-dimethylphenoxy)-N-(4-methoxy-3-nitrophenyl)acetamide

• IUPAC Name: 2-(3,5-dimethylphenoxy)-N-(4-methoxy-3-nitrophenyl)acetamide
• InChI: InChI=1S/C17H18N2O5/c1-11-6-12(2)8-14(7-11)24-10-17(20)18-13-4-5-16(23-3)15(9-13)19(21)22/h4-9H,10H2,1-3H3,(H,18,20)
• InChI Key: HRJLRMKRYCFQEA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)OCC(=O)NC2=CC(=C(C=C2)OC)[N+](=O)[O-])C
• Molecular Formula: C17H18N2O5
• Molecular Weight: 330.33 g/mol

Description

2-(3,5-dimethylphenoxy)-N-(4-methoxy-3-nitrophenyl)acetamide, also known as DMNAA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and materials science. DMNAA is a member of the acetanilide family of compounds and is synthesized through a multi-step process involving several chemical reactions.

Mechanism of Action

The mechanism of action of 2-(3,5-dimethylphenoxy)-N-(4-methoxy-3-nitrophenyl)acetamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors in the body. 2-(3,5-dimethylphenoxy)-N-(4-methoxy-3-nitrophenyl)acetamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. 2-(3,5-dimethylphenoxy)-N-(4-methoxy-3-nitrophenyl)acetamide has also been shown to bind to and activate peroxisome proliferator-activated receptor gamma (PPARγ), a nuclear receptor involved in the regulation of glucose and lipid metabolism.
Biochemical and Physiological Effects:
2-(3,5-dimethylphenoxy)-N-(4-methoxy-3-nitrophenyl)acetamide has been shown to have a range of biochemical and physiological effects in various biological systems. In vitro studies have demonstrated that 2-(3,5-dimethylphenoxy)-N-(4-methoxy-3-nitrophenyl)acetamide can inhibit the proliferation of cancer cells and induce apoptosis, or programmed cell death. 2-(3,5-dimethylphenoxy)-N-(4-methoxy-3-nitrophenyl)acetamide has also been shown to reduce inflammation and oxidative stress in animal models of disease. In addition, 2-(3,5-dimethylphenoxy)-N-(4-methoxy-3-nitrophenyl)acetamide has been shown to improve glucose and lipid metabolism in animal models of diabetes and obesity.

Advantages and Limitations for Lab Experiments

2-(3,5-dimethylphenoxy)-N-(4-methoxy-3-nitrophenyl)acetamide has several advantages for use in laboratory experiments. It is relatively easy to synthesize and purify, and it is stable under a variety of conditions. However, 2-(3,5-dimethylphenoxy)-N-(4-methoxy-3-nitrophenyl)acetamide also has some limitations. It is a highly reactive compound and can be toxic at high concentrations, making it difficult to work with in some experiments. In addition, 2-(3,5-dimethylphenoxy)-N-(4-methoxy-3-nitrophenyl)acetamide has limited solubility in water, which can make it challenging to administer in vivo.

Future Directions

There are several future directions for research on 2-(3,5-dimethylphenoxy)-N-(4-methoxy-3-nitrophenyl)acetamide. One area of interest is the development of 2-(3,5-dimethylphenoxy)-N-(4-methoxy-3-nitrophenyl)acetamide-based drugs for the treatment of cancer, inflammation, and other diseases. Another area of interest is the exploration of 2-(3,5-dimethylphenoxy)-N-(4-methoxy-3-nitrophenyl)acetamide's effects on the nervous system, particularly its potential as a treatment for neurodegenerative diseases. Additionally, there is growing interest in the use of 2-(3,5-dimethylphenoxy)-N-(4-methoxy-3-nitrophenyl)acetamide in materials science, particularly in the development of new materials with unique properties.

Synthesis Methods

The synthesis of 2-(3,5-dimethylphenoxy)-N-(4-methoxy-3-nitrophenyl)acetamide involves several steps, starting with the reaction of 3,5-dimethylphenol with chloroacetyl chloride to form 3,5-dimethylphenyl-2-chloroacetate. This intermediate compound is then reacted with 4-methoxy-3-nitroaniline to form 2-(3,5-dimethylphenoxy)-N-(4-methoxy-3-nitrophenyl)acetamide. The overall synthesis process is complex and requires careful monitoring of reaction conditions to ensure high yields and purity.

Scientific Research Applications

2-(3,5-dimethylphenoxy)-N-(4-methoxy-3-nitrophenyl)acetamide has been extensively studied for its potential applications in various fields of research. In medicinal chemistry, 2-(3,5-dimethylphenoxy)-N-(4-methoxy-3-nitrophenyl)acetamide has been investigated as a potential drug candidate for the treatment of cancer, inflammation, and other diseases. In pharmacology, 2-(3,5-dimethylphenoxy)-N-(4-methoxy-3-nitrophenyl)acetamide has been studied for its effects on various biological systems, including the nervous system, cardiovascular system, and immune system. In materials science, 2-(3,5-dimethylphenoxy)-N-(4-methoxy-3-nitrophenyl)acetamide has been explored for its potential use in the development of new materials with unique properties.